Cas no 2228137-98-0 (3-(5-bromo-3-methylfuran-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)oxolane-2,5-dione
• CAS No: 2228137-98-0
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 5868115
• PubChem ID: 165651778
• Update Time: 2025-08-05

3-(5-bromo-3-methylfuran-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)oxolane-2,5-dione
• EN300-1904944
• 2228137-98-0

• Inchi： 1S/C9H7BrO4/c1-4-2-6(10)13-8(4)5-3-7(11)14-9(5)12/h2,5H,3H2,1H3
• InChI Key： JKOKXGYEGRCDQC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2C(=O)OC(C2)=O)O1

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų